Cas no 5387-44-0 (1H-Indene-1,3(2H)-dione,2-[(2-methoxyphenyl)amino]-4-methyl-2-phenyl-)

• Product Name: 1H-Indene-1,3(2H)-dione,2-[(2-methoxyphenyl)amino]-4-methyl-2-phenyl-
• CAS No: 5387-44-0
• MF: C₁₇H₁₈ClNO₅S
• MW: 383.846522808075
• CID: 380795
• PubChem ID: 5244499
• Update Time: 2025-04-19

1H-Indene-1,3(2H)-dione,2-[(2-methoxyphenyl)amino]-4-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1,3(2H)-dione,2-[(2-methoxyphenyl)amino]-4-methyl-2-phenyl-
• N-(5-chloro-2,4-dimethoxyphenyl)-2-(4-methylphenyl)sulfonylacetamide
• 5387-44-0
• DTXSID80412829

• Inchi： 1S/C17H18ClNO5S/c1-11-4-6-12(7-5-11)25(21,22)10-17(20)19-14-8-13(18)15(23-2)9-16(14)24-3/h4-9H,10H2,1-3H3,(H,19,20)
• InChI Key： JRLZEYLNXMNSFW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)NC(CS(C1C=CC(C)=CC=1)(=O)=O)=O)OC)OC

Computed Properties

• Exact Mass: 383.05954
• Monoisotopic Mass: 383.059421
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.1
• XLogP3: 3.5

Experimental Properties

• Density: 1.347
• Boiling Point: 598°C at 760 mmHg
• Flash Point: 315.5°C
• Refractive Index: 1.585
• PSA: 81.7